Cas no 1369012-86-1 (2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one)

2,2,2-Trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one is a fluorinated aromatic ketone characterized by its trifluoromethyl and methoxy-substituted dimethylphenyl structure. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing trifluoromethyl group, which enhances reactivity in nucleophilic substitution and condensation reactions. The methoxy and dimethyl substituents on the phenyl ring further influence its electronic and steric properties, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced material synthesis. Its stability under mild conditions and compatibility with various reaction protocols make it a valuable building block for constructing complex fluorinated molecules. The compound’s well-defined structure ensures reproducibility in research and industrial applications.
2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one structure
1369012-86-1 structure
Product Name:2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one
CAS No:1369012-86-1
MF:C11H11F3O2
MW:232.199054002762
CID:6288712
PubChem ID:82289452
Update Time:2025-05-19

2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one
    • EN300-1932201
    • 1369012-86-1
    • Inchi: 1S/C11H11F3O2/c1-6-4-8(10(15)11(12,13)14)9(16-3)5-7(6)2/h4-5H,1-3H3
    • InChI Key: RLUSYAKKXDKRLW-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(=CC(C)=C(C)C=1)OC)=O)(F)F

Computed Properties

  • Exact Mass: 232.07111408g/mol
  • Monoisotopic Mass: 232.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one Pricemore >>

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Additional information on 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one

Comprehensive Guide to 2,2,2-Trifluoro-1-(2-Methoxy-4,5-dimethylphenyl)ethan-1-one (CAS No. 1369012-86-1)

2,2,2-Trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one (CAS No. 1369012-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic ketone is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one uses" or "CAS 1369012-86-1 applications," highlighting its growing relevance in advanced chemical synthesis.

The compound features a trifluoromethyl group attached to a ketone functionality, which enhances its reactivity and stability under various conditions. Its molecular formula is C11H11F3O2, with a molecular weight of 232.20 g/mol. The presence of the methoxy and dimethyl substituents on the phenyl ring further contributes to its distinctive electronic and steric properties. These characteristics make it a sought-after building block in the development of novel bioactive molecules, particularly in the fields of medicinal chemistry and material science.

One of the most common queries related to this compound is "How to synthesize 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one?" The synthesis typically involves the Friedel-Crafts acylation of 2-methoxy-4,5-dimethylbenzene with trifluoroacetic anhydride or its derivatives. The reaction is catalyzed by Lewis acids such as aluminum chloride or boron trifluoride, yielding the desired product with high purity. Researchers also explore alternative routes, including the use of greener catalysts, to improve the sustainability of the process.

In pharmaceutical applications, 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one serves as a key intermediate in the synthesis of potential drug candidates. Its trifluoromethyl group is particularly valuable in drug design, as it can enhance metabolic stability and bioavailability. Recent studies have investigated its role in developing inhibitors for enzymes involved in inflammatory and neurodegenerative diseases. This aligns with the growing trend of "fluorinated compounds in drug discovery," a hot topic in modern medicinal chemistry.

The agrochemical industry also benefits from this compound, where it is used to create advanced pesticides and herbicides. The methoxy and dimethyl groups contribute to the lipophilicity of the molecule, improving its penetration into plant tissues. Farmers and agrochemical researchers often search for "CAS 1369012-86-1 in crop protection" to explore its efficacy against resistant pests. Its environmental impact and degradation pathways are also subjects of ongoing research, reflecting the industry's focus on sustainable solutions.

From a commercial perspective, the demand for 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one is steadily increasing. Suppliers and manufacturers highlight its high purity (≥98%) and consistent quality as critical factors for its use in sensitive applications. Pricing trends and availability are frequently discussed in forums, with queries like "Where to buy CAS 1369012-86-1?" or "2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one price" being common among buyers. The compound is typically supplied in sealed containers to ensure stability and prevent moisture absorption.

Safety and handling guidelines for 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one emphasize the use of personal protective equipment (PPE), including gloves and goggles, due to its potential irritant properties. While it is not classified as a hazardous material under standard regulations, proper storage in a cool, dry place is recommended to maintain its integrity. Researchers often inquire about "CAS 1369012-86-1 safety data sheet" to ensure compliance with laboratory protocols.

In summary, 2,2,2-trifluoro-1-(2-methoxy-4,5-dimethylphenyl)ethan-1-one (CAS No. 1369012-86-1) is a versatile and valuable compound in synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As interest in fluorinated compounds continues to rise, this ketone derivative remains a focal point for innovation and research. For those seeking detailed technical data or procurement options, reputable chemical suppliers and academic publications are the best resources.

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